Cas no 1805019-57-1 (Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805019-57-1
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857174
• Update Time: 2025-08-04

Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-2-4(7(11)12)5(3-10)8(13)14-6/h2,7H,3H2,1H3,(H2,13,14)
• InChI Key： RKHUBSVYSLHBND-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC(C(=O)OC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate

Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate, with the CAS number 1805019-57-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, making it a versatile building block for various applications.

The core structure of this compound is a pyridine ring, a six-membered aromatic ring with one nitrogen atom. The substitution pattern on the pyridine ring is critical to its properties and reactivity. At the 2-position, there is an amino group (-NH2), which can act as a nucleophile in various reactions. The 3-position bears a bromomethyl group (-CH2Br), introducing halogen functionality, while the 4-position features a difluoromethyl group (-CHF2), adding fluorine atoms that can influence electronic properties. Finally, the 6-position of the pyridine ring is substituted with a methyl ester group (-COOCH3), which can participate in esterification or hydrolysis reactions depending on the conditions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or receptors. For instance, the presence of the amino group and halogenated substituents makes it an ideal candidate for bioisosteric replacements, where functional groups are modified to enhance drug efficacy or reduce toxicity.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The combination of electron-withdrawing groups (such as the difluoromethyl and bromomethyl substituents) and electron-donating groups (like the amino group) creates a molecule with unique electronic properties. These properties make it suitable for use in the development of advanced materials, such as organic semiconductors or sensors, where precise control over electronic behavior is essential.

The synthesis of Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate involves a series of carefully controlled reactions. Typically, it begins with the preparation of an appropriate pyridine derivative, followed by sequential substitution reactions to introduce each functional group. The introduction of the bromomethyl group often involves nucleophilic substitution or electrophilic addition, while the difluoromethyl group can be introduced through fluorination techniques such as electrophilic fluorination or metal-mediated coupling reactions.

One area where this compound has shown promise is in its use as a precursor for more complex molecules. By leveraging its functional diversity, chemists can perform various transformations to build larger and more intricate structures. For example, the ester group at position 6 can be hydrolyzed to form a carboxylic acid, which can then undergo further reactions such as amide bond formation or coupling with other functional groups.

From an environmental standpoint, understanding the behavior and degradation pathways of this compound is crucial. Studies have shown that under certain conditions, such as exposure to light or specific catalysts, this compound can undergo photodegradation or catalytic cleavage. These findings are important for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Methyl 2-amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylate stands out as a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry, offering endless possibilities for innovation and discovery.